Cas no 1261914-70-8 (4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid)

• Product Name: 4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid
• CAS No: 1261914-70-8
• MF: C₁₅H₉FO₆
• MW: 304.226768255234
• MDL: MFCD18322530
• CID: 2763161
• PubChem ID: 53228349
• Update Time: 2025-08-02

4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-Fluoro[1,1'-biphenyl]-3,4',5-tricarboxylic acid
• 1261914-70-8
• DTXSID10691882
• 4-(3,5-DICARBOXYPHENYL)-3-FLUOROBENZOIC ACID
• MFCD18322530
• 4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid, 95%
• 4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid

• MDL： MFCD18322530
• Inchi： 1S/C15H9FO6/c16-12-6-7(13(17)18)1-2-11(12)8-3-9(14(19)20)5-10(4-8)15(21)22/h1-6H,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： PRKRCWGVGXZLBD-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1C1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 304.03831616Da
• Monoisotopic Mass: 304.03831616Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Additional information on 4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid

Recent Advances in the Study of 4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid (CAS: 1261914-70-8)

The compound 4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid (CAS: 1261914-70-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated and dicarboxylated structure, has shown promising potential in various applications, including drug development, material science, and diagnostic imaging. Recent studies have focused on elucidating its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of research has been the synthesis and optimization of 4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The study also highlighted the compound's stability under physiological conditions, which is crucial for its potential use in vivo.

In terms of biological activity, recent investigations have explored the compound's interaction with various enzymes and receptors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid exhibits inhibitory effects on certain kinases involved in inflammatory pathways. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs. Additionally, its fluorinated structure makes it a candidate for use in positron emission tomography (PET) imaging, as highlighted in a recent article in the Journal of Nuclear Medicine.

Another significant development is the exploration of this compound's role in metal-organic frameworks (MOFs). Research published in Advanced Materials (2023) demonstrated that 4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid can serve as a versatile linker in MOFs, contributing to the development of novel materials with applications in drug delivery and catalysis. The study emphasized the compound's ability to form stable, porous structures with high surface areas, which are desirable for these applications.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and toxicology of 4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid. Ongoing studies are investigating its metabolic pathways and potential side effects, which will be critical for its transition from laboratory research to clinical applications. Preliminary data from animal models, as reported in Toxicology and Applied Pharmacology (2024), indicate a favorable safety profile, but further validation is required.

In conclusion, 4-(3,5-Dicarboxyphenyl)-3-fluorobenzoic acid (CAS: 1261914-70-8) represents a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its synthesis, biological activity, and material science potential, paving the way for future innovations. Continued research will be essential to fully unlock its therapeutic and industrial potential.